BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Irgacure 369 in
UV Curable Coatings and Inks

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Benzyl-2-dimethylamino-1-(4-
Compound Name: )
morpholinophenyl)-1-butanone

Cat. No.: B048418

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Irgacure 369, a high-efficiency
photoinitiator for UV (ultraviolet) curable systems. This document details its mechanism of
action, key performance characteristics, and provides starting formulations and standardized
protocols for its application and evaluation in coatings and inks.

Introduction to Irgacure 369

Irgacure 369 is a versatile, Type | free-radical photoinitiator used to initiate the
photopolymerization of unsaturated prepolymers, such as acrylates, in combination with mono-
or multifunctional monomers upon exposure to UV light.[1] Its chemical name is 2-Benzyl-2-
dimethylamino-1-(4-morpholinophenyl)-butanone-1.[1]

Due to its high absorptivity, particularly in the longer wavelength UVA range, Irgacure 369 is
exceptionally well-suited for curing pigmented and thick-section formulations.[1] This makes it a
preferred choice for applications in graphic arts (offset and screen inks), electronics
(photoresists, solder masks), and industrial coatings where efficient through-cure is critical.[1]

Mechanism of Action: Norrish Type | Cleavage

Irgacure 369 functions via a Norrish Type | cleavage mechanism.[2][3] Upon absorption of UV
energy, the molecule is promoted to an excited state and undergoes a homolytic cleavage of
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the a-carbon bond adjacent to the carbonyl group. This process generates two distinct free
radical species that subsequently initiate the polymerization of acrylate-functional resins and
monomers, rapidly converting the liquid formulation into a solid, cross-linked polymer network.

[3]
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Phase 1: Preparation

1. Weigh Components
(Oligomers, Monomers, Additives)

2. Mix Components
(Mechanical Stirrer, Ambient Temp)

3. Add Irgacure 369
(Protect from light)

4. Mix until Homogenous

Phase 2: Application & Curing

5. Apply Film to Substrate
(e.g., Bar Coater)

6. UV Curing
(Specify Lamp, Irradiance, Dose)

Phase 3: Perfovrmance Evaluation

7. Physical Tests
(Hardness, Adhesion)

8. Chemical Resistance
(Solvent Rub Test)

9. Analytical Tests
(FTIR for Degree of Cure)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b048418?utm_src=pdf-custom-synthesis
http://www.xtgchem.cn/upload/20110629045432.PDF
https://www.researchgate.net/publication/349421295_Norrish'_type_I_and_II_reactions_and_their_role_in_the_building_of_photochemical_science
https://en.wikipedia.org/wiki/Norrish_reaction
https://www.benchchem.com/product/b048418#application-of-irgacure-369-in-uv-curable-coatings-and-inks
https://www.benchchem.com/product/b048418#application-of-irgacure-369-in-uv-curable-coatings-and-inks
https://www.benchchem.com/product/b048418#application-of-irgacure-369-in-uv-curable-coatings-and-inks
https://www.benchchem.com/product/b048418#application-of-irgacure-369-in-uv-curable-coatings-and-inks
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b048418?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

